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Compound of Interest

Compound Name: (R)-(+)-Methylsuccinic acid

Cat. No.: B1199894 Get Quote

An In-depth Technical Guide to (R)-(+)-Methylsuccinic Acid

This technical guide provides a comprehensive overview of (R)-(+)-Methylsuccinic acid, a

chiral dicarboxylic acid with significant applications in pharmaceutical development,

agrochemicals, and the synthesis of biodegradable polymers. Its role as a crucial building block

for enantiomerically pure compounds makes it a molecule of high interest to researchers and

scientists in drug development and organic synthesis.[1][2]

Chemical Identity and Synonyms
The primary identifier for (R)-(+)-Methylsuccinic acid is its CAS number. It is also known by

several synonyms in scientific literature and commercial catalogs.

Identifier Value

CAS Number 3641-51-8[1][2][3][4][5][6][7][8]

IUPAC Name (2R)-2-methylbutanedioic acid[2][9]

Synonyms
(R)-(+)-Pyrotartaric acid, (R)-2-Methylsuccinic

acid, (+)-Methylsuccinic acid[1][3][9]

Physicochemical Properties
The following table summarizes the key quantitative properties of (R)-(+)-Methylsuccinic acid.
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Property Value

Molecular Formula C₅H₈O₄[1][2][3][6][9]

Molecular Weight 132.11 - 132.12 g/mol [1][2][3][4][6][9]

Appearance White or off-white crystalline powder[1]

Melting Point 110-115 °C[1][4][7]

Purity ≥98% to 99%[1][4]

Optical Rotation
[α]²⁵/D +8.0°, c = 5 in H₂O[4] or [α]²⁰/D = +14° to

+17°, c = 2 in EtOH[1]

pKa (Predicted) 4.56 ± 0.19[3]

Solubility Soluble in water, alcohols, and ethers[10]

Applications in Research and Development
(R)-(+)-Methylsuccinic acid is a versatile chiral building block with numerous applications:

Pharmaceutical Synthesis: It serves as a critical intermediate in the synthesis of complex

pharmaceutical compounds where specific stereochemistry is essential for therapeutic

activity.[1]

Chiral Separations: Due to its chirality, it is employed as a resolving agent in the separation

of enantiomers.[2]

Asymmetric Synthesis: It can be used as a chiral auxiliary to guide the stereochemical

outcome of a reaction, enabling the synthesis of a specific enantiomer of a target molecule.

[2]

Biochemical Research: As a metabolite found in organisms, it is used in studies related to

amino acid metabolism.[2]

Biodegradable Polymers: It is utilized in the production of environmentally friendly polymers.

[1]
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Experimental Protocols
Synthesis of (R)-all-trans-13,14-Dihydroretinol from (R)-
(+)-Methylsuccinic Acid
This protocol describes the initial reduction step in the synthesis of a retinol derivative, as

reported in a stereoselective synthesis study.[11]

Objective: To reduce (R)-(+)-Methylsuccinic acid to the corresponding diol.

Materials:

(R)-(+)-Methylsuccinic acid (1.0 equiv)

Lithium aluminum hydride (LiAlH₄) (3.0 equiv)

Anhydrous Tetrahydrofuran (THF)

Rochelle salt (sodium potassium tartrate)

Water

Celite

Procedure:

To a solution of (R)-(+)-Methylsuccinic acid (1.0 equiv) in anhydrous THF at 0 °C, add

LiAlH₄ (3.0 equiv) portionwise.

Stir the resulting mixture for 1 hour at room temperature.

Heat the mixture to 60 °C and stir for 15 hours.

After cooling to room temperature, add a solution of Rochelle salt (6 equiv) in water.

Continue stirring the mixture overnight.

Filter the mixture through a short plug of Celite, using THF to aid the filtration.
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Concentrate the filtrate in vacuo to obtain the crude diol, which can be used in the next step

without further purification.[11]

General Synthesis of Methylsuccinic Acid via Catalytic
Hydrogenation
The following is a general method for the synthesis of methylsuccinic acid, which can be

adapted for chiral synthesis with appropriate catalysts. This method uses itaconic acid as the

starting material.[8]

Objective: To synthesize methylsuccinic acid by hydrogenating itaconic acid.

Materials:

Itaconic acid (methylene succinic acid)

Palladium on carbon (Pd/C) catalyst

Ethanol and Tetrahydrofuran (mixed solvent)

Hydrogen gas

Procedure:

Dissolve itaconic acid in a mixed solvent of ethanol and tetrahydrofuran.

Add the Pd/C catalyst to the solution. The mass ratio of catalyst to itaconic acid can range

from 0.025 to 1.5.

Stir the mixture under a hydrogen atmosphere (1-5.0 atm).

The reaction can be carried out at a temperature between 10-80 °C (typically 20-50 °C) for 2-

10 hours.

Upon completion, the catalyst can be filtered off.

The crude product can be purified by recrystallization from cold ether to yield methylsuccinic

acid with a purity of over 99%.[8]
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Visualizations
Workflow for the Synthesis of (R)-4-((tert-
Butyldiphenylsilyl)oxy)-2-methylbutan-1-ol
The following diagram illustrates the experimental workflow for the initial steps in the synthesis

of a key intermediate from (R)-(+)-Methylsuccinic acid.[11]

Synthesis Workflow from (R)-(+)-Methylsuccinic Acid

(R)-(+)-Methylsuccinic acid

Reduction with LiAlH4 in THF

(R)-2-methylbutane-1,4-diol

Monoprotection with TBDPS-Cl

(R)-4-((tert-Butyldiphenylsilyl)oxy)-2-methylbutan-1-ol

Click to download full resolution via product page

Caption: Synthetic pathway from (R)-(+)-Methylsuccinic acid to a monoprotected diol

intermediate.

Logical Relationship of (R)-(+)-Methylsuccinic Acid
Applications
This diagram shows the relationship between the core compound and its primary applications.
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Applications of (R)-(+)-Methylsuccinic Acid
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Caption: Key application areas stemming from the properties of (R)-(+)-Methylsuccinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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